Cas no 2227711-94-4 ((2S)-1-4-(difluoromethoxy)-2-fluorophenylpropan-2-amine)

• Product Name: (2S)-1-4-(difluoromethoxy)-2-fluorophenylpropan-2-amine
• CAS No: 2227711-94-4
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 6508473
• PubChem ID: 165851320
• Update Time: 2025-10-29

(2S)-1-4-(difluoromethoxy)-2-fluorophenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-4-(difluoromethoxy)-2-fluorophenylpropan-2-amine
• 2227711-94-4
• EN300-1966746
• (2S)-1-[4-(difluoromethoxy)-2-fluorophenyl]propan-2-amine

• Inchi： 1S/C10H12F3NO/c1-6(14)4-7-2-3-8(5-9(7)11)15-10(12)13/h2-3,5-6,10H,4,14H2,1H3/t6-/m0/s1
• InChI Key： NNTAVYNEGFOTAT-LURJTMIESA-N
• SMILES： FC1C=C(C=CC=1C[C@H](C)N)OC(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-1-4-(difluoromethoxy)-2-fluorophenylpropan-2-amine

Introduction to (2S)-1-(4-(difluoromethoxy)-2-fluorophenyl)propan-2-amine (CAS No. 2227711-94-4)

The compound (2S)-1-(4-(difluoromethoxy)-2-fluorophenyl)propan-2-amine (CAS No. 2227711-94-4) is a structurally complex organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and material science. This compound is characterized by its chiral center at the propan-2-amine moiety, which imparts unique stereochemical properties, making it a valuable substrate for enantioselective synthesis and drug development.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (S)-configured propanamines, such as CAS No. 2227711-94-4, through catalytic asymmetric synthesis and biocatalytic approaches. These methods not only enhance the yield but also improve the enantiomeric excess (ee), which is critical for applications in chiral resolution and asymmetric catalysis.

The structure of (S)-propanamine derivatives like CAS No. 2227711-94-4 includes a fluorinated aromatic ring with a difluoromethoxy group at the para position and a fluoro substituent at the ortho position. This substitution pattern significantly influences the electronic and steric properties of the molecule, making it an interesting candidate for exploring molecular recognition and binding affinities in biological systems.

Recent studies have highlighted the role of fluorinated aromatic compounds in modulating pharmacokinetic profiles, such as absorption, distribution, metabolism, and excretion (ADME). The presence of fluorine atoms in CAS No. 2227711-94-4 enhances lipophilicity, which could improve bioavailability while maintaining metabolic stability—a desirable trait for drug candidates.

In terms of application, (S)-configured propanamines like CAS No. 2227711-94-4 are being explored as potential leads in medicinal chemistry for treating various diseases, including central nervous system disorders and inflammatory conditions. Their ability to interact with specific protein targets through hydrogen bonding and hydrophobic interactions makes them promising scaffolds for drug design.

Moreover, the synthesis of chiral propanamines has been optimized using environmentally friendly protocols, such as microwave-assisted reactions and solvent-free conditions, aligning with green chemistry principles. These advancements not only reduce production costs but also minimize ecological footprints, making CAS No. 2227711-94-4 a sustainable choice for large-scale manufacturing.

The stereochemical properties of (S)-propanamines have also been leveraged in asymmetric catalysis, where they serve as ligands or catalysts for enantioselective reactions. Their ability to induce high enantioselectivity in transformations involving alkenes and ketones has opened new avenues in organic synthesis.

In conclusion, (S)-propanamine derivatives like CAS No. 2227711-94-4 represent a versatile class of compounds with wide-ranging applications across multiple disciplines. Ongoing research continues to uncover novel synthetic routes and biological functions of these molecules, underscoring their importance in modern chemical science.